Cas no 793670-95-8 (1H,2H,3H-pyrano3,2-fquinolin-2-amine)

1H,2H,3H-pyrano3,2-fquinolin-2-amine structure
793670-95-8 structure
Product Name:1H,2H,3H-pyrano3,2-fquinolin-2-amine
CAS No:793670-95-8
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD18809327
CID:556276
PubChem ID:21107314
Update Time:2025-04-19

1H,2H,3H-pyrano3,2-fquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrano[3,2-f]quinolin-2-amine,2,3-dihydro-
    • 2,3-Dihydro-1H-pyrano[3,2-f]quinolin-2-amine
    • 1H-Pyrano[3,2-f]quinolin-2-amine,2,3-dihydro-(9CI)
    • 793670-95-8
    • SCHEMBL5583735
    • EN300-310602
    • 1H,2H,3H-PYRANO[3,2-F]QUINOLIN-2-AMINE
    • 1H,2H,3H-pyrano3,2-fquinolin-2-amine
    • MDL: MFCD18809327
    • Inchi: 1S/C12H12N2O/c13-8-6-10-9-2-1-5-14-11(9)3-4-12(10)15-7-8/h1-5,8H,6-7,13H2
    • InChI Key: AHFVYUVBTCYPCL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC3=C(C=CC=N3)C=2CC(C1)N

Computed Properties

  • Exact Mass: 200.095
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 380.4±42.0 °C at 760 mmHg
  • Flash Point: 183.9±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H,2H,3H-pyrano3,2-fquinolin-2-amine Security Information

1H,2H,3H-pyrano3,2-fquinolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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